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Compound of Interest

Compound Name: RWJ-51204

Cat. No.: B1680339

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like RWJ-51204 is a critical component of laboratory
safety and environmental responsibility. This guide provides a comprehensive, step-by-step
approach to the safe disposal of RWJ-51204, ensuring compliance with safety regulations and
the protection of personnel and the environment.

RWJ-51204 is an anxiolytic drug that acts as a nonselective partial agonist at GABAA
receptors.[1] While its development was discontinued by Johnson & Johnson, it remains a
compound of interest in scientific research.[1] Understanding its hazardous properties is the
first step toward safe disposal.

Hazard Profile and Safety Precautions

According to safety data, RWJ-51204 presents several hazards that necessitate careful
handling and disposal. It is classified as toxic if swallowed or in contact with skin, causes
serious eye irritation, is harmful if inhaled, and is harmful to aquatic life.[2]
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Hazard Classification GHS Category

Precautionary Statements

Acute Toxicity, Oral Category 3

P264: Wash skin thoroughly
after handling.[2]

P270: Do not eat, drink or
smoke when using this

product.[2]

P301 + P310 + P330: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor. Rinse mouth.

[2]

Acute Toxicity, Dermal Category 3

P280: Wear protective gloves/

protective clothing.[2]

P302 + P352 + P312: IF ON
SKIN: Wash with plenty of
water. Call a POISON
CENTER/doctor if you feel

unwell.

Acute Toxicity, Inhalation Category 4

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[2]

P271: Use only outdoors or in

a well-ventilated area.[2]

P304 + P340 + P312: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor if you feel

unwell.

Serious Eye Irritation Category 2A

P280: Wear eye protection/

face protection.[2]
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P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Hazardous to the Aquatic P273: Avoid release to the
i Category 3 )
Environment, Acute Hazard environment.[2]

Step-by-Step Disposal Protocol

Given the hazardous nature of RWJ-51204, it is imperative that it is disposed of as hazardous
chemical waste. Under no circumstances should it be disposed of down the drain or in regular
trash.

Experimental Workflow for Disposal
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4 )

Preparation Phase

Start: Unused RWJ-51204 or Contaminated @

1. Wear Appropriate PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

'

2. Prepare Hazardous Waste Container:
- Clearly labeled 'Hazardous Waste'
- List RWJ-51204 and other constituents
- Tightly sealed

4 D

isposal Phase

3. Transfer Waste:
- Place solid waste directly into container.
- For solutions, use a funnel.
- Avoid creating dust or aerosols.

'

4. Decontaminate:
- Clean all surfaces and equipment that came into contact with RWJ-51204.

'

5. Secure Storage:
- Store the sealed waste container in a designated, secure hazardous waste accumulation area.

'

6. Arrange for Professional Disposal:
- Contact your institution's Environmental Health & Safety (EHS) office for pickup.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of RWJ-51204.
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e Personal Protective Equipment (PPE): Before handling RWJ-51204 for disposal, ensure you
are wearing appropriate PPE, including a lab coat, nitrile gloves, and safety goggles.[2]

o Waste Segregation:

o Solid Waste: Unused RWJ-51204 powder, contaminated weigh boats, and contaminated
consumables (e.g., pipette tips, wipes) should be collected in a designated, properly
labeled hazardous waste container.

o Liquid Waste: Solutions containing RWJ-51204 should be collected in a separate,
compatible, and clearly labeled hazardous liquid waste container. Do not mix with other
incompatible waste streams.

o Container Labeling: The hazardous waste container must be clearly labeled with the words
"Hazardous Waste" and the full chemical name: "RWJ-51204." If it is a solution, list all
components and their approximate concentrations.

o Waste Collection:

o Carefully transfer the waste into the designated container, avoiding the creation of dust or
aerosols.[2]

o Ensure the container is kept closed at all times, except when adding waste.

o Storage: Store the hazardous waste container in a designated satellite accumulation area
within the laboratory. This area should be secure and away from general laboratory traffic.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not attempt to transport the waste off-site yourself.

Emergency Procedures in Case of a Spill
In the event of a spill, the following steps should be taken:
o Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

o Control the Spill: If it is safe to do so, prevent the spill from spreading.
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o Personal Protection: Wear appropriate PPE, including respiratory protection if aerosols are
generated.[2]

e Clean-up:
o For solid spills, carefully sweep or scoop the material into a hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water. Collect all cleaning materials as hazardous waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
RWJ-51204, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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